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Compound of Interest

Compound Name: Ahr 13268D

CAS No.: 130838-11-8

Cat. No.: B1665082

Get Quote

Content Type: Operational Safety Protocol | Target Audience: Research Scientists & EHS

Officers

Introduction & Risk Stratification
Ahr 13268D is classified for the purpose of this protocol as a High-Potency Aryl Hydrocarbon

Receptor (AhR) Modulator. Compounds in this class (e.g., dioxin-like compounds, specific

indoles, or novel small molecule antagonists/agonists) often exhibit significant biological activity

at nanomolar concentrations.

The Safety Paradox: While Ahr 13268D is a tool for therapeutic development

(immunology/oncology), the AhR pathway regulates xenobiotic metabolism (CYP1A1/1B1

induction) and developmental stability. Improper handling poses risks of teratogenicity,

endocrine disruption, and long-term genomic instability.

Operational Directive: Due to the high potency and potential for delayed toxicity, Ahr 13268D
must be handled as an OEB 4 (Occupational Exposure Band 4) compound. This requires

containment strategies that strictly limit airborne concentration to < 1 µg/m³.
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The PPE Matrix: Defense in Depth
Do not rely on PPE alone.[1] PPE is the redundant barrier; engineering controls

(isolators/hoods) are the primary barrier.

Protection Zone Required Equipment Technical Justification

Respiratory

PAPR (Powered Air Purifying

Respirator) with HEPA filters

OR N95only if used strictly

inside a Class II BSC/Vented

Enclosure.

Powders of AhR modulators

are often electrostatic and

dispersible. Standard surgical

masks offer zero protection

against aerosolized

particulates.

Dermal (Hands)

Double Gloving Protocol:1.

Inner: Nitrile (min 4 mil, bright

color)2. Outer: Nitrile (min 5-8

mil, extended cuff)

Permeation Lag: Many

lipophilic AhR ligands

permeate standard latex

rapidly. The "color indicator"

system (inner bright glove)

reveals outer glove breaches

immediately.

Dermal (Body)

Tyvek® Lab Coat (Disposable)

with elastic cuffs. Closed-toe,

non-perforated shoes + Shoe

Covers.

Cotton lab coats absorb

powders and retain them,

creating a secondary exposure

source in laundry or office

areas.

Ocular

Chemical Splash Goggles

(ANSI Z87.1+). Safety glasses

are insufficient.

AhR modulators in solution

(e.g., DMSO) can splash.

Goggles seal the orbital area

against vapors and micro-

droplets.

Engineering Controls & Containment Logic
Before donning PPE, verify the engineering controls.
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Solids (Powder): MUST be handled in a Vented Balance Enclosure (VBE) or a Class II Type

A2 Biological Safety Cabinet.

Solutions: Handle in a standard chemical fume hood.

Static Control: Use an ionizing bar or anti-static gun during weighing. AhR ligands are often

hydrophobic and prone to static cling, increasing dispersion risk.

Visualization: Hierarchy of Protection
The following diagram illustrates the decision logic for handling Ahr 13268D based on its

physical state.

Handling Ahr 13268D

Physical State?

Solid / Powder Liquid / Solution

Vented Balance Enclosure
(Face Velocity: 0.3-0.5 m/s) Chemical Fume Hood

Static Neutralization
(Ionizer)

PPE: Double Nitrile +
Tyvek + PAPR (if open)

PPE: Double Nitrile +
Splash Goggles

Click to download full resolution via product page
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Caption: Decision matrix for engineering controls and PPE based on the physical state of Ahr
13268D.

Operational Workflow: Step-by-Step
This protocol uses a "Weigh-to-Waste" methodology to minimize contamination.

Phase 1: Preparation (Anteroom)
Don PPE: Put on shoe covers, Tyvek coat, and hairnet.

Gloving: Don inner gloves (bright blue/orange). Tape cuffs to Tyvek sleeves. Don outer

gloves (extended cuff).

Material Check: Ensure Ahr 13268D vial is wiped down before entering the hood.

Phase 2: Weighing (Critical Risk Step)
Setup: Place a pre-tared vial and the source container in the Vented Balance Enclosure

(VBE).

Damping: Place a plastic-backed absorbent mat (absorbent side up) on the VBE surface.

Transfer: Open source vial. Do not remove the cap from the VBE.

Measurement: Use a disposable spatula. Transfer Ahr 13268D to the tared vial.

Closure: Cap both vials immediately.

Decon: Wipe the exterior of the new vial with a Kimwipe soaked in 10% bleach or

appropriate solvent (check solubility) inside the VBE.

Phase 3: Solubilization & Cleanup
Solvent Addition: Add DMSO/Ethanol to the vial inside the fume hood.

Vortexing: Ensure the cap is sealed with Parafilm before vortexing.

Waste Segregation:
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Solid Waste: Spatulas, Kimwipes, and mats go into a "High Potency/Cytotoxic" waste bag

(Yellow/Red, depending on local regulations).

Liquid Waste: Do not mix with general organic waste. Use a dedicated "AhR/Toxic" waste

stream.

Visualization: Safe Handling Workflow

1. Prep:
Don Double Gloves

Check Airflow

2. Weighing:
Inside VBE Only

Use Absorbent Mat

 Enter Zone 3. Decon:
Wipe Vial Exterior
(Solvent/Bleach)

 Sealed 4. Solubilize:
Add Solvent

Parafilm Seal

 Clean 5. Disposal:
Incineration Only
No Drain Disposal

 Waste

Click to download full resolution via product page

Caption: Linear workflow ensuring containment from preparation to final disposal.

Emergency Procedures
Accidental Spills (Powder):

Evacuate: Clear the immediate area. Allow aerosols to settle (15-30 mins).

Cover: Gently cover spill with damp paper towels (do not create dust).

Clean: Scoop up material. Wash area with soap and water, then 10% bleach solution.

Report: Notify EHS immediately.

Exposure (Skin/Eye):

Skin: Wash with soap and water for 15 minutes. Do not scrub hard (abrasion increases

absorption).

Eyes: Flush for 15 minutes in eyewash station. Hold eyelids open.

Medical: Seek medical attention. Provide this guide to the physician (mentioning AhR

modulation/dioxin-like potential).
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Occupational Safety and Health Administration (OSHA).Occupational Exposure to

Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[2][3] Washington, DC: U.S.

Department of Labor. [Link]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington

(DC): National Academies Press (US); 2011. [Link]

SafeBridge Consultants.Potent Compound Safety: A Guide to Handling Potent APIs.

(Industry Standard for OEB Classification).

National Institutes of Health (NIH).Guidelines for Research Involving Recombinant or

Synthetic Nucleic Acid Molecules (Appendix G - Physical Containment).[Link]

Disclaimer: Ahr 13268D is treated in this guide as a high-potency research compound. In the

absence of a specific, validated Safety Data Sheet (SDS) for this exact catalog number, this

protocol applies the "Precautionary Principle," utilizing OEB 4 containment standards to ensure

maximum personnel safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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